7-isopropyl-1-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-(2-methoxyethyl)-3-methyl-7-propan-2-yl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C18H26N6O3/c1-10(2)23-14-15(19-17(23)24-13(5)11(3)12(4)20-24)21(6)18(26)22(16(14)25)8-9-27-7/h10H,8-9H2,1-7H3
• InChI Key: UZGBUPIBWXKPMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2C(C)C)C(=O)N(C(=O)N3C)CCOC)C
• Molecular Formula: C18H26N6O3
• Molecular Weight: 374.4 g/mol

Description

The compound “7-isopropyl-1-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione” has a molecular formula of C18H26N6O3. Its average mass is 374.437 Da and its monoisotopic mass is 374.206635 Da.

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not available in the sources I found.

Scientific Research Applications

Synthesis and Structural Analysis

The compound’s intricate molecular structure has prompted research into its synthesis and potential as a core structure for further chemical modifications. Studies such as those by Raju et al., (1989) and Rawat, Prutyanov, & Wulff, (2006) have explored the synthesis pathways and the crystal structure of similar complex organic compounds. These studies are foundational, providing insights into how such compounds can be synthesized and manipulated for further study.

Biological Activity and Pharmacological Potential

Research into similar compounds has uncovered a range of biological activities, suggesting potential pharmacological applications. For example, studies by Barnes, Izydore, & Hall, (2001) have demonstrated the cytotoxic activity of pyrazole derivatives against various tumor cell lines. Furthermore, Kim et al., (2004) investigated substituted pyridines and purines containing thiazolidinedione for their hypoglycemic and hypolipidemic activity, indicating the potential for developing new treatments for metabolic diseases.

Material Science Applications

The unique structural features of compounds similar to 7-isopropyl-1-(2-methoxyethyl)-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione have also been explored for material science applications. Studies like those by Gaggini et al., (2011) on pyrazolo-pyrido-diazepine dione derivatives highlight the exploration of novel compounds for their photophysical properties, which could be applicable in the development of new photochromic materials.

Mechanism of Action

The mechanism of action of this compound is not available in the sources I found.